Benzyl (2-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-2-oxoethyl)carbamate

• IUPAC Name: benzyl N-[2-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C19H27N3O4/c1-25-17-7-9-21(10-8-17)16-12-22(13-16)18(23)11-20-19(24)26-14-15-5-3-2-4-6-15/h2-6,16-17H,7-14H2,1H3,(H,20,24)
• InChI Key: FZGOPMSECBREGW-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2CN(C2)C(=O)CNC(=O)OCC3=CC=CC=C3
• Molecular Formula: C19H27N3O4
• Molecular Weight: 361.4 g/mol
• CAS No.: 2034527-90-5

Description

Benzyl (2-(3-(4-methoxypiperidin-1-yl)azetidin-1-yl)-2-oxoethyl)carbamate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

β-Lactam Inhibitors

Research conducted by Finke et al. (1995) elucidates the stereospecific synthesis of several β-lactam compounds with variations in the C-3 alkyl groups, demonstrating significant inhibitory potency for human leukocyte elastase (HLE) and efficacy in HLE-mediated assays. Enhanced inhibition and efficacy were observed with further alkyl substitution on the benzylic urea moiety (Finke, P., Shah, S. K., Fletcher, D., et al., 1995).

Antimicrobial Activities

A study by Yamashita Haruo et al. (1988) focuses on the synthesis of monobactam analogues, demonstrating strong activity against a variety of gram-negative bacteria, except Pseudomonas aeruginosa, highlighting the compounds' stability to β-lactamases (Yamashita Haruo, Minami N., Sakakibara K., et al., 1988).

Synthesis Methodologies

Alborz et al. (2018) achieved a highly diastereoselective synthesis of novel benzothiazole-substituted β-lactam hybrids, exploring their antimicrobial activities and providing insights into their potential as medicinal compounds. The study indicates moderate activities against bacterial strains and highlights the significance of methoxyphenyl or ethoxyphenyl groups on the β-lactam ring for antimalarial potency (Alborz, M., Jarrahpour, A., Pournejati, R., et al., 2018).

Drug Design Applications

Mollet et al. (2012) and Leemans et al. (2010) discuss the synthesis of bicyclic β-lactams and their conversion into methyl cis-3-aminotetrahydrofuran-2-carboxylates, showcasing methodologies that offer alternatives for drug design within the field of β-lactam antibiotics and beyond (Mollet, K., D’hooghe, M., Kimpe, N., 2012); (Leemans, E., D’hooghe, M., Dejaegher, Y., et al., 2010).